Citrulline

• IUPAC Name: (2S)-2-amino-5-(carbamoylamino)pentanoic acid
• InChI: InChI=1S/C6H13N3O3/c7-4(5(10)11)2-1-3-9-6(8)12/h4H,1-3,7H2,(H,10,11)(H3,8,9,12)/t4-/m0/s1
• InChI Key: RHGKLRLOHDJJDR-BYPYZUCNSA-N
• Canonical SMILES: C(CC(C(=O)O)N)CNC(=O)N
• Isomeric SMILES: C(C[C@@H](C(=O)O)N)CNC(=O)N
• Molecular Formula: C6H13N3O3
• DSSTOX Substance ID: DTXSID80883373
• Molecular Weight: 175.19 g/mol
• Physical Description: Solid
• Solubility: 212 mg/mL
• Mechanism of Action: L-citrulline is converted to L-arginine by argininosuccinate synthase. L-arginine is in turn responsible for citrulline's therapeutic affects. Many of L-arginine's activities, including its possible anti-atherogenic actions, may be accounted for by its role as the precursor to nitric oxide or NO. NO is produced by all tissues of the body and plays very important roles in the cardiovascular system, immune system and nervous system. NO is formed from L-arginine via the enzyme nitric oxide synthase or synthetase (NOS), and the effects of NO are mainly mediated by 3',5' -cyclic guanylate or cyclic GMP. NO activates the enzyme guanylate cyclase, which catalyzes the synthesis of cyclic GMP from guanosine triphosphate or GTP. Cyclic GMP is converted to guanylic acid via the enzyme cyclic GMP phosphodiesterase. NOS is a heme-containing enzyme with some sequences similar to cytochrome P-450 reductase. Several isoforms of NOS exist, two of which are constitutive and one of which is inducible by immunological stimuli. The constitutive NOS found in the vascular endothelium is designated eNOS and that present in the brain, spinal cord and peripheral nervous system is designated nNOS. The form of NOS induced by immunological or inflammatory stimuli is known as iNOS. iNOS may be expressed constitutively in select tissues such as lung epithelium. All the nitric oxide synthases use NADPH (reduced nicotinamide adenine dinucleotide phosphate) and oxygen (O₂) as cosubstrates, as well as the cofactors FAD (flavin adenine dinucleotide), FMN (flavin mononucleotide), tetrahydrobiopterin and heme. Interestingly, ascorbic acid appears to enhance NOS activity by increasing intracellular tetrahydrobiopterin. eNOS and nNOS synthesize NO in response to an increased concentration of calcium ions or in some cases in response to calcium-independent stimuli, such as shear stress. _In vitro_ studies of NOS indicate that the Km of the enzyme for L-arginine is in the micromolar range. The concentration of L-arginine in endothelial cells, as well as in other cells, and in plasma is in the millimolar range. What this means is that, under physiological conditions, NOS is saturated with its L-arginine substrate. In other words, L-arginine would not be expected to be rate-limiting for the enzyme, and it would not appear that supraphysiological levels of L-arginine which could occur with oral supplementation of the amino acid would make any difference with regard to NO production. The reaction would appear to have reached its maximum level. However, _in vivo_ studies have demonstrated that, under certain conditions, e.g. hypercholesterolemia, L-arginine could enhance endothelial-dependent vasodilation and NO production.
• CAS RN: 372-75-8
• Melting Point: 235.5 °C

Description

Citrulline is an organic compound and a non-essential amino acid. It was first isolated from watermelon (Citrullus lanatus) in 1914 by Japanese researchers Yatarō Koga and Ryō Ōtake . The name “this compound” is derived from “citrullus,” the Latin word for watermelon. This compound plays a key role in the urea cycle, which is the pathway by which mammals excrete ammonia by converting it into urea . It is also produced as a byproduct of the enzymatic production of nitric oxide from the amino acid arginine, catalyzed by nitric oxide synthase .

Scientific Research Applications

Citrulline has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of other amino acids and compounds.

Biology: Plays a crucial role in the urea cycle and nitric oxide production.

Medicine: Used therapeutically in conditions like mitochondrial diseases, cardiovascular diseases, diabetes, erectile dysfunction, and cancer

Industry: Utilized in the production of dietary supplements and functional foods to enhance athletic performance and muscle recovery.

Mechanism of Action

Citrulline is converted to arginine by the enzyme argininosuccinate synthase. Arginine is then responsible for many of this compound’s therapeutic effects, including the production of nitric oxide, which relaxes blood vessels and improves blood flow . This compound also plays a role in the urea cycle, helping to detoxify ammonia by converting it into urea for excretion .

Similar Compounds:

Arginine: Like this compound, arginine is involved in the production of nitric oxide and plays a role in the urea cycle.

Ornithine: Another amino acid involved in the urea cycle, ornithine is a precursor to this compound.

Uniqueness of this compound: this compound has higher bioavailability compared to arginine, making it more effective in increasing arginine levels in the body . This makes this compound a preferred supplement for enhancing nitric oxide production and improving athletic performance .

Future Directions

Citrulline supplementation has shown promise as a blood pressure-lowering intervention in adults with pre-/hypertension. Preliminary evidence is also available for l-citrulline-induced benefits to muscle and metabolic health (via vascular and non-vascular pathways) in susceptible/older populations. Future research to determine the amount and frequency of watermelon/citrulline intake for desired outcomes in different populations requires attention to advance preventative and therapeutic strategies for optimal health and disease risk reduction.

Biochemical Analysis

Biochemical Properties

Citrulline is a key intermediate in the urea cycle, which is the primary pathway for the detoxification of ammonia in mammals. It is synthesized from ornithine and carbamoyl phosphate by the enzyme ornithine transcarbamylase. This compound is also produced as a byproduct of the enzymatic production of nitric oxide from arginine, catalyzed by nitric oxide synthase . In addition, this compound interacts with enzymes such as argininosuccinate synthase and argininosuccinate lyase, which convert it into arginine .

Cellular Effects

This compound has several effects on cellular processes. It enhances nitric oxide production, which leads to vasodilation and improved blood flow. This is particularly beneficial for cardiovascular health and athletic performance . This compound also influences cell signaling pathways, gene expression, and cellular metabolism by increasing the availability of arginine, which is a precursor for nitric oxide . Furthermore, this compound has been shown to reduce muscle fatigue and improve exercise performance by enhancing blood flow to working muscles .

Molecular Mechanism

At the molecular level, this compound exerts its effects primarily through its conversion to arginine, which is then used to produce nitric oxide. Nitric oxide is a signaling molecule that plays a key role in various physiological processes, including vasodilation, neurotransmission, and immune response . This compound also interacts with nitric oxide synthase, enhancing its activity and leading to increased nitric oxide production . Additionally, this compound can modulate gene expression by influencing the availability of arginine and nitric oxide .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. This compound is relatively stable and does not degrade quickly, making it suitable for long-term studies . In vitro and in vivo studies have shown that this compound supplementation can lead to sustained increases in nitric oxide production and improved vascular function over time . Long-term effects of this compound on cellular function include enhanced mitochondrial function and reduced oxidative stress .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Low to moderate doses of this compound have been shown to improve cardiovascular function, enhance exercise performance, and reduce muscle fatigue . High doses of this compound can lead to adverse effects such as gastrointestinal discomfort and potential toxicity . It is important to determine the optimal dosage to maximize the benefits while minimizing the risks.

Metabolic Pathways

This compound is involved in several metabolic pathways, including the urea cycle, nitric oxide synthesis, and arginine biosynthesis . In the urea cycle, this compound is converted to argininosuccinate by argininosuccinate synthase, which is then converted to arginine by argininosuccinate lyase . This compound also plays a role in the recycling of ammonia and the regulation of nitric oxide levels . These pathways are essential for maintaining nitrogen balance and supporting various physiological functions.

Transport and Distribution

This compound is transported and distributed within cells and tissues through specific transporters and binding proteins. It is primarily transported by the large neutral amino acid transporter 1 (LAT1) in the blood-brain barrier and other tissues . This compound can also be taken up by cells through system b0,+ transporters . Once inside the cells, this compound is distributed to various compartments, including the cytoplasm and mitochondria, where it exerts its effects .

Subcellular Localization

This compound is localized in various subcellular compartments, including the cytoplasm and mitochondria . In the cytoplasm, this compound is involved in the urea cycle and nitric oxide synthesis . In the mitochondria, this compound plays a role in regulating mitochondrial function and reducing oxidative stress . The subcellular localization of this compound is essential for its activity and function, as it allows for the precise regulation of metabolic processes and signaling pathways.

Preparation Methods

Synthetic Routes and Reaction Conditions: Citrulline can be synthesized from L-ornithine monohydrochloride. The process involves treating L-ornithine monohydrochloride with copper salt under alkaline conditions to protect the alpha-amino group, followed by formylation of the delta-amino group with carbamide. The copper ion is then removed via the combination with sulfides or organic acids to release this compound in satisfactory yield .

Industrial Production Methods: Industrial production of this compound often involves the hydrolysis of L-arginine under alkaline conditions. this method can produce several by-products, such as ornithine and urea, leading to a reduction in the purity of the product . Another method involves microbial fermentation, where specific bacterial strains are cultivated to produce this compound .

Chemical Reactions Analysis

Types of Reactions: Citrulline undergoes various biochemical reactions, including hydrolysis and enzymatic reactions. One significant reaction is the conversion of arginine to this compound, catalyzed by nitric oxide synthase, which also produces nitric oxide .

Common Reagents and Conditions:

Hydrolysis: Involves the use of water and enzymes to break down arginine into this compound and nitric oxide.

Formylation: Utilizes carbamide for the formylation of the delta-amino group in the synthesis process.

Major Products:

From Arginine: this compound and nitric oxide.

From Ornithine: this compound and carbamoyl phosphate.

Q & A

Q1: What is the primary source of citrulline in the human body?

A1: The gut, particularly the enterocytes of the small intestine, is the main source of this compound production in humans. []

Q2: How does this compound contribute to arginine synthesis?

A2: this compound, synthesized in the gut, is transported to the kidneys where it is converted to arginine. This intestinal-renal axis is crucial for maintaining arginine levels. [] This process is particularly important in neonates, where despite the presence of arginine-synthesizing enzymes in the gut, the lack of colocalization with this compound-producing enzymes necessitates the release of this compound from the gut for renal arginine production. []

Q3: Can dietary ornithine replace arginine in the diet?

A3: While both ornithine and this compound are considered arginine-sparing, dietary this compound is more effective than ornithine in counteracting dietary arginine deficiency. This is because this compound, released by the intestines, effectively supports arginine production in other organs, unlike ornithine. []

Q4: Does the timing of food intake affect this compound levels?

A4: Yes, serum this compound levels demonstrate fluctuations in relation to food intake and exhibit circadian variation. In mice, fasted morning levels were significantly higher compared to fasted evening levels, while no diurnal variation was observed in fed mice. [] This highlights the importance of standardized sample collection in research.

Q5: What happens to circulating arginine and this compound levels after watermelon intake?

A5: Watermelon, a rich source of both L-citrulline and arginine, leads to a peak in their concentrations about an hour after ingestion. This peak coincides with an observed (though not statistically significant in the small pilot study) increase in Flow Mediated Dilation (FMD), a measure of endothelial function. []

Q6: How does this compound impact vascular smooth muscle cells?

A6: L-citrulline has been shown to decrease vascular smooth muscle cell proliferation. This effect is mediated by the activation of the atrial natriuretic peptide (ANP) receptor, leading to increased intracellular cyclic GMP levels, which in turn inhibits DNA synthesis and cell proliferation. []

Q7: Can this compound be beneficial in managing hypertension?

A7: L-citrulline supplementation has demonstrated a significant reduction in blood pressure and myocardial infarct size in a rat model of chronic intermittent hypoxia, a condition mimicking sleep apnea. The protective effect was linked to the reduction of oxidative stress in both the aorta and myocardium. []

Q8: How does this compound affect lung health?

A8: Research suggests that L-citrulline may be protective against acute lung injury. In a mouse model, this compound pre-treatment reduced lung injury by inhibiting ROS/NLRP3 inflammasome-dependent pyroptosis and apoptosis through the Nrf2 signaling pathway. [] Furthermore, L-citrulline supplementation in a neonatal rat model of hyperoxia-induced lung damage, which mimics bronchopulmonary dysplasia (BPD), led to improved alveolar growth and matrix control, potentially by increasing serum arginine levels and promoting NO synthesis. []

Q9: Can this compound be used to assess intestinal function?

A9: Yes, this compound is considered a potential biomarker for assessing intestinal function, especially in conditions like short bowel syndrome (SBS). Studies have shown a positive correlation between serum this compound levels and intestinal absorptive area and capacity in SBS patients. [, ]

Q10: What is the significance of this compound levels in intestinal transplant recipients?

A10: this compound levels are a valuable tool for monitoring intestinal transplant recipients. A significant drop in this compound levels, particularly below 13 micromoles/L after three months post-transplant, can be indicative of complications like acute cellular rejection or infection. This is due to its association with enterocyte function and mass. []

Q11: Does this compound influence T-cell function?

A11: this compound can help preserve T-cell proliferation and prevent the loss of the CD3 ζ chain, crucial for T-cell activation, under conditions of low arginine. This suggests that this compound can potentially counteract the T-cell dysfunction caused by arginine depletion, making it a potential therapeutic target in diseases characterized by such dysfunction. []

Q12: How do L-arginine and L-citrulline supplementation compare in their effects on the immune system in young individuals?

A12: L-arginine and L-citrulline supplementation differentially modulate the immune system in young rats. While L-arginine enhanced Th1 immune response, both L-arginine and L-citrulline modulated regulatory T-cell function, although through distinct pathways, ultimately impacting immune homeostasis. []

Q13: How is this compound used as a biomarker in radiation exposure studies?

A13: Plasma this compound levels have been investigated as a potential biomarker for gastrointestinal acute radiation syndrome (GI-ARS) in a murine model. Higher plasma this compound levels correlated with lower radiation doses and increased crypt survival, indicating its potential as a non-invasive marker for assessing GI-ARS severity. []

Q14: How is this compound detected and analyzed in biological samples?

A14: Several analytical techniques are employed for the detection and quantification of this compound in biological samples. These include:

• High-performance liquid chromatography (HPLC): A widely used technique for separating and quantifying this compound in various biological matrices, often coupled with fluorescence detection. [, , , ]
• High-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS): This highly sensitive and specific method allows for accurate measurement of this compound levels in complex biological samples. []

Q15: How is this compound used in research on rheumatoid arthritis?

A15: Citrullination, the conversion of arginine to this compound, is implicated in the pathogenesis of rheumatoid arthritis (RA). Research focuses on:* Anti-citrullinated protein/peptide antibodies (ACPAs): These antibodies are highly specific for RA and are detected using various methods, including ELISA and peptide microarrays. [, ] Research aims to identify specific citrullinated peptide epitopes that could improve RA diagnosis and prognosis. [, , ]* This compound-specific T cells: These T cells are believed to play a role in RA development, and their presence can be detected using HLA class II tetramer technology. [] Further research explores their phenotype, functional responses, and potential as targets for antigen-specific immunotherapy. []

Q16: How is mass spectrometry used to study citrullinated proteins?

A16: Tandem mass spectrometry plays a crucial role in characterizing citrullinated proteins. It helps identify the site of citrullination by detecting the loss of isocyanic acid from this compound residues during fragmentation. Additionally, it reveals a preferential cleavage site next to this compound residues, termed the "this compound effect", further aiding in identifying modification sites. []

Q17: How does the structure of this compound relate to its biological activity?

A17: Specific structural features of this compound are crucial for its biological activity:

• Free amino acid: this compound's role as a precursor for arginine and subsequent NO synthesis is contingent upon its availability as a free amino acid, not incorporated into proteins. []
• Side chain modification: The conversion of arginine's positively charged guanidino group to the neutral ureido group in this compound significantly impacts its interactions with enzymes and receptors, influencing downstream signaling pathways. []